N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• IUPAC Name: N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C15H21N3O2/c1-3-15(20)18-10-8-17(9-11-18)14-6-4-13(5-7-14)16-12(2)19/h4-7H,3,8-11H2,1-2H3,(H,16,19)
• InChI Key: UBGWZUGPCLIZGF-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C

Description

N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide, also known as P4VP, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been extensively studied for its potential applications in various fields, including drug discovery, material science, and bioengineering. In drug discovery, N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. In material science, N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been used as a building block for the synthesis of novel polymers and hydrogels. In bioengineering, N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been utilized as a drug delivery system and as a substrate for cell culture.

Mechanism of Action

The exact mechanism of action of N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide is not fully understood. However, studies have suggested that N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of specific enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant properties. Additionally, N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to enhance the activity of certain enzymes involved in cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide in lab experiments is its versatility and ease of synthesis. However, one of the limitations of using N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide is its low solubility in aqueous solutions, which can limit its applications in certain experiments.

Future Directions

There are several future directions for research on N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide. One potential direction is the development of new drug candidates based on the structure of N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide. Additionally, further studies are needed to fully understand the mechanism of action of N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide and its potential applications in various fields. Finally, the development of new synthesis methods for N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide with higher yields and improved solubility could expand its use in lab experiments.

Synthesis Methods

N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide can be synthesized through a multi-step process involving the reaction of 4-bromoaniline with piperazine, followed by acylation with propanoyl chloride and finally, amidation with acetic anhydride. The yield of N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide obtained from this process is approximately 40-50%.